Cas no 2219380-08-0 (1-4-(trifluoromethyl)phenylbicyclo2.1.1hexane-5-carboxylic acid)

1-4-(Trifluoromethyl)phenylbicyclo[2.1.1]hexane-5-carboxylic acid is a structurally unique bicyclic carboxylic acid featuring a trifluoromethylphenyl substituent. This compound is of interest in medicinal chemistry and material science due to its rigid bicyclic framework and the electron-withdrawing properties of the trifluoromethyl group, which can enhance metabolic stability and binding affinity in bioactive molecules. Its carboxylic acid functionality allows for further derivatization, making it a versatile intermediate for the synthesis of pharmaceuticals, agrochemicals, or specialty materials. The compound's distinct structural features may also contribute to improved physicochemical properties, such as solubility or lipophilicity, depending on the target application.

1-4-(trifluoromethyl)phenylbicyclo2.1.1hexane-5-carboxylic acid structure

2219380-08-0 structure

Product Name:1-4-(trifluoromethyl)phenylbicyclo2.1.1hexane-5-carboxylic acid

CAS No:2219380-08-0

MF:C₁₄H₁₃F₃O₂

MW:270.247034788132

CID:4787236

PubChem ID:155894108

Update Time:2025-11-02

1-4-(trifluoromethyl)phenylbicyclo2.1.1hexane-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 1-(4-(Trifluoromethyl)phenyl)bicyclo[2.1.1]hexane-5-carboxylic acid
- 1-[4-(Trifluoromethyl)phenyl]bicyclo[2.1.1]hexane-5-carboxylic acid
- 1-4-(trifluoromethyl)phenylbicyclo2.1.1hexane-5-carboxylic acid
- Inchi： 1S/C14H13F3O2/c15-14(16,17)10-3-1-9(2-4-10)13-6-5-8(7-13)11(13)12(18)19/h1-4,8,11H,5-7H2,(H,18,19)
- InChI Key： FOGPQGGRXATHKG-UHFFFAOYSA-N
- SMILES： FC(C1C=CC(=CC=1)C12CCC(C1)C2C(=O)O)(F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 19
Rotatable Bond Count: 2
Complexity: 385
XLogP3: 3.8
Topological Polar Surface Area: 37.3

1-4-(trifluoromethyl)phenylbicyclo2.1.1hexane-5-carboxylic acid Pricemore >>

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